Cas no 1493491-07-8 (2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride)

• Product Name: 2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride
• CAS No: 1493491-07-8
• MF: C₉H₁₉ClO₄S
• MW: 258.762761354446
• CID: 5190397
• PubChem ID: 64999670
• Update Time: 2025-06-08

2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl chloride, 2-[(2-methoxy-1-methylethoxy)methyl]-
• 2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO4S/c1-4-9(7-15(10,11)12)6-14-8(2)5-13-3/h8-9H,4-7H2,1-3H3
• InChI Key： WRZJDDAPBAJLMY-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(COC(C)COC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride

Introduction to 2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride (CAS No. 1493491-07-8) and Its Emerging Applications in Chemical Biology

The compound 2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride (CAS No. 1493491-07-8) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural motif, has garnered attention due to its versatile reactivity and potential applications in drug discovery, particularly in the development of bioactive molecules. The presence of both a sulfonyl chloride group and an ether linkage provides a rich scaffold for further functionalization, making it a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in the design of novel therapeutic agents. Sulfonamides are well-known for their broad biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride allows for selective interactions with biological targets, which is a critical factor in the development of targeted therapies. The molecule's ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing more complex pharmacophores.

In the context of drug discovery, the sulfonyl chloride moiety is a powerful tool for introducing reactive sites that can be further modified through amide or ester bond formation. This reactivity is leveraged in the synthesis of peptidomimetics and other bioactive peptides, where sulfonamides serve as key structural elements. Additionally, the (1-methoxypropan-2-yl)oxymethyl group introduces steric and electronic features that can modulate binding affinity and selectivity, which are essential considerations in rational drug design.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are central to numerous biological pathways, and their inhibition or activation can have profound effects on cellular processes. The structural features of 2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride make it a promising candidate for developing inhibitors targeting enzymes involved in diseases such as cancer and neurodegeneration. For instance, recent studies have demonstrated that sulfonamide-based inhibitors can disrupt protein-protein interactions critical for disease progression.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of butane derivatives followed by the introduction of the sulfonyl chloride group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

From a computational chemistry perspective, the molecular structure of 2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride has been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These computational approaches provide insights into its conformational dynamics and interaction with biological targets. Such studies are crucial for understanding how structural modifications can influence biological activity, guiding the design of next-generation analogs.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as materials science and agrochemicals. For example, sulfonamides have been explored as ligands in catalytic systems due to their ability to coordinate with transition metals. The unique electronic properties introduced by the sulfonyl chloride group could enhance catalytic efficiency in various transformations. Similarly, derivatives of this compound may find utility in developing novel pesticides or herbicides by targeting specific biological pathways in plants or pests.

In conclusion,2-{(1-methoxypropan-2-yl)oxymethyl}butane-1-sulfonyl chloride (CAS No. 1493491-07-8) stands as a versatile building block with far-reaching implications across multiple scientific disciplines. Its structural features enable diverse functionalization strategies, making it indispensable in drug discovery and synthetic chemistry. As research continues to uncover new applications for sulfonamide derivatives,this compound is poised to play a pivotal role in advancing our understanding of molecular interactions and developing innovative therapeutic solutions.